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Compound of Interest

Compound Name: Ethambutol, meso-

Cat. No.: B193379 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of meso-ethambutol, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals are advised to adhere to these procedures to minimize risks associated with this

physiologically active compound.

Meso-ethambutol, a compound utilized in pharmaceutical research and development, is

categorized as harmful if swallowed and requires careful handling as a hazardous material.[1]

Improper disposal can pose risks to human health and the environment. Therefore, strict

adherence to established protocols for chemical waste management is imperative.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for meso-ethambutol.[2] Personnel handling the compound should wear appropriate Personal

Protective Equipment (PPE), including gloves, lab coats, and safety glasses.[3] In case of a

spill, avoid generating dust. The spilled material should be collected dry, placed in a suitable

container for disposal, and the affected area cleaned thoroughly.[1]

Waste Characterization and Segregation
Under the Resource Conservation and Recovery Act (RCRA), hazardous waste is categorized

based on its characteristics (ignitability, corrosivity, reactivity, and toxicity) or if it is specifically

listed (F, K, P, and U lists).[4][5] While meso-ethambutol is not specifically found on the P or U
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lists of acute hazardous wastes, its physiological activity and oral toxicity warrant its

management as a hazardous chemical waste.[1][4] All materials contaminated with meso-

ethambutol, including unused compounds, contaminated labware, and spill cleanup materials,

must be segregated from non-hazardous waste streams.[6][7]

Quantitative Data Summary
While specific concentration limits for meso-ethambutol disposal are not readily available and

can be subject to local regulations, the following table summarizes the general characteristics

of hazardous waste as defined by the EPA, which guide the disposal procedures for chemical

waste like ethambutol.
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Waste
Characteristic

EPA Waste Code Description
Relevance to
Ethambutol Waste

Ignitability D001

Liquids with a flash

point < 140°F, non-

liquids that can cause

fire, ignitable

compressed gases,

and oxidizers.[5][8]

Ethambutol is not

generally considered

ignitable.

Corrosivity D002

Aqueous wastes with

a pH ≤ 2 or ≥ 12.5, or

liquids that corrode

steel.[5][8]

Ethambutol solutions

are not typically

corrosive.

Reactivity D003

Wastes that are

unstable, react with

water, or can detonate

or explode under

normal conditions.[5]

[8]

Ethambutol is stable

under normal

conditions.[2]

Toxicity D004 - D043

Wastes that are

harmful when

ingested or absorbed,

determined by the

Toxicity Characteristic

Leaching Procedure

(TCLP).[5]

As a substance

"harmful if swallowed,"

ethambutol waste

should be managed to

prevent leaching into

the environment.[1]

The primary hazard is

its physiological

activity.

Step-by-Step Disposal Protocol
The following protocol outlines the essential steps for the proper disposal of meso-ethambutol

waste in a laboratory setting.

Waste Collection and Segregation
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Solid Waste: Collect pure meso-ethambutol, contaminated powders, and spill cleanup

materials in a dedicated, properly labeled, leak-proof container.[1][6] Avoid mixing with other

chemical wastes to prevent unforeseen reactions.[3]

Contaminated Labware: Disposable items such as gloves, weighing paper, and pipette tips

that have come into contact with meso-ethambutol should be placed in a designated

hazardous waste container.[9] For reusable glassware, the initial rinsate should be collected

as hazardous waste.[6] Subsequent rinses, if the container held a highly toxic substance,

should also be collected.[6]

Solutions: Aqueous solutions containing meso-ethambutol should not be disposed of down

the drain.[2] They must be collected in a compatible, sealed, and labeled waste container.

Container Labeling
All waste containers must be clearly labeled with the words "Hazardous Waste."[6]

The label must include the full chemical name ("meso-ethambutol"), the approximate

quantity, and the date of accumulation.[6]

Ensure the label is legible and securely attached to the container.

Storage
Store meso-ethambutol waste containers in a designated Satellite Accumulation Area (SAA)

that is at or near the point of generation.[2]

Ensure the storage area is secure and away from general laboratory traffic.

Keep waste containers closed except when adding waste.[2][6]

Disposal
Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][6]

Do not dispose of meso-ethambutol waste in the regular trash or via the sanitary sewer.[2]

The recommended final disposal method is incineration at an approved waste disposal plant.
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[1]

Visual Workflow for Ethambutol Disposal
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of meso-ethambutol waste in a laboratory.
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Caption: Workflow for the safe disposal of meso-ethambutol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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